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Compound of Interest

Compound Name: Bromoacetone

Cat. No.: B165879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information, handling protocols, and

toxicological data for bromoacetone. The information is presented to ensure safe laboratory

practices and to support professionals in research and development. All quantitative data has

been summarized in structured tables for ease of reference, and key procedural workflows are

visualized using diagrams.

Chemical and Physical Properties
Bromoacetone is a colorless to pale yellow liquid with a pungent odor.[1][2] It is highly reactive

and poses significant health risks if not handled properly. Below is a summary of its key

physical and chemical properties.
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Property Value Source(s)

Molecular Formula C₃H₅BrO [3]

Molecular Weight 136.98 g/mol [3][4]

Appearance Colorless to pale yellow liquid [1]

Odor Pungent [1]

Boiling Point 136-137 °C (277-279 °F) [3][4]

Melting Point -36.5 °C (-33.7 °F) [3]

Flash Point 49 °C (120 °F) [4]

Density 1.634 g/cm³ at 20 °C [3]

Vapor Pressure 9 mmHg at 20 °C [5]

Solubility

Slightly soluble in water.

Soluble in acetone, alcohol,

benzene, and ether.

[3][6]

Toxicological Data
Bromoacetone is classified as highly toxic and is a potent lachrymator, causing severe

irritation to the eyes, skin, and respiratory tract.[3][7] Exposure can lead to immediate and

delayed health effects.

Parameter Value Species Route Source(s)

LC₅₀ (Lethal

Concentration,

50%)

0.112 mg/L (20

ppm) for 1 hour
Rat Inhalation [5]

Human Exposure

Ocular irritation

reported at 0.1

ppm and 1.0

ppm.

Human Inhalation [5]
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Note: No official Permissible Exposure Limit (PEL), Recommended Exposure Limit (REL), or

Threshold Limit Value (TLV) has been established for bromoacetone by OSHA, NIOSH, or

ACGIH, respectively.[3][5][7] This absence of established limits underscores the need for

stringent safety measures to minimize any potential exposure.

Hazard Identification and Safety Precautions
The primary hazards associated with bromoacetone are its high toxicity, flammability, and

reactivity. It is imperative that all handling of this substance is conducted within a certified

chemical fume hood while wearing appropriate personal protective equipment (PPE).

Hazard Summary Diagram

Primary Hazards

Bromoacetone

High Acute Toxicity
(Fatal if inhaled)

Flammable Liquid
and Vapor

Reactive
(Decomposes on standing)

Potent Lachrymator
(Severe Irritant)
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Caption: Primary hazards of bromoacetone.

Personal Protective Equipment (PPE)
When handling bromoacetone, the following PPE is mandatory:
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Respiratory Protection: A full-face respirator with an appropriate organic vapor cartridge is

recommended.[7]

Eye Protection: Chemical safety goggles and a face shield are essential.[7]

Hand Protection: Chemical-resistant gloves, such as neoprene or nitrile, should be worn.[5]

Body Protection: A flame-retardant lab coat and closed-toe shoes are required.[8]

Experimental Protocols
Due to the hazardous nature of bromoacetone, it is critical to follow established protocols for

its use, handling, and in the event of an emergency.

Bromoacetone Spill Neutralization and Cleanup
Workflow
In the event of a minor spill within a laboratory fume hood, the following protocol should be

initiated immediately. For larger spills, or any spill outside of a fume hood, evacuate the area

and contact emergency services.
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Minor Bromoacetone Spill Cleanup Protocol

Spill Occurs in Fume Hood

Alert Personnel & Restrict Access

Don Appropriate PPE

Contain Spill with Absorbent Material

Neutralize with Sodium Bicarbonate Solution

Absorb Neutralized Mixture

Collect Waste in Sealed Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Spill Cleanup Complete

Click to download full resolution via product page

Caption: Step-by-step workflow for a minor bromoacetone spill.
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Detailed Spill Cleanup Methodology:

Alert and Restrict: Immediately alert all personnel in the vicinity and restrict access to the

affected area.

Don PPE: Before addressing the spill, don all required personal protective equipment as

detailed in Section 3.

Containment: For a liquid spill, create a dike around the spill using an inert absorbent

material such as vermiculite or sand.[5]

Neutralization: Cautiously neutralize the bromoacetone by slowly adding a 5% solution of

sodium bicarbonate.[9] Be prepared for a potential reaction.

Absorption: Once neutralized, absorb the mixture with fresh absorbent material.

Collection: Carefully collect the contaminated absorbent material using non-sparking tools

and place it into a clearly labeled, sealable hazardous waste container.[8]

Decontamination: Decontaminate the spill area with a suitable laboratory detergent and

water.

Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste in

accordance with local, state, and federal regulations.[6][10]

General Methodology for Acute Inhalation Toxicity Study
The following outlines a general protocol for an acute inhalation toxicity study, which is a key

experiment for assessing the health hazards of a substance like bromoacetone.

Test Animals: Typically, young adult rats of a specific strain are used. Animals are acclimated

to the laboratory conditions before the study begins.

Exposure System: A whole-body or nose-only inhalation exposure chamber is utilized to

ensure a controlled and uniform atmosphere containing the test substance.

Concentration and Duration: Multiple groups of animals are exposed to different

concentrations of bromoacetone vapor for a fixed duration, typically one to four hours. A
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control group is exposed to filtered air only.

Monitoring: During exposure, animals are observed for clinical signs of toxicity, such as

respiratory distress, irritation, and behavioral changes.

Post-Exposure Observation: Following exposure, animals are observed for a period of at

least 14 days for any signs of delayed toxicity and mortality. Body weights are recorded

regularly.

Necropsy and Histopathology: At the end of the observation period, all surviving animals are

euthanized, and a full necropsy is performed. Tissues, particularly from the respiratory tract,

are collected for histopathological examination to identify any organ damage.

Data Analysis: The concentration-response relationship is determined, and the LC₅₀ (the

concentration estimated to cause mortality in 50% of the test animals) is calculated using

appropriate statistical methods.

Storage and Disposal
Storage: Bromoacetone should be stored in a cool, dry, well-ventilated area away from

sources of ignition and incompatible materials such as oxidizing agents.[8] The container

should be tightly sealed and clearly labeled. Some commercial preparations are stabilized with

magnesium oxide.[11]

Disposal: All waste containing bromoacetone, including contaminated materials from spill

cleanups, must be disposed of as hazardous waste.[6][10] Follow all institutional, local, state,

and federal regulations for hazardous waste disposal. It may be possible to incinerate the

waste in a chemical incinerator equipped with an afterburner and scrubber.[6]

This guide is intended to provide a comprehensive overview of the safety and handling

considerations for bromoacetone. Researchers, scientists, and drug development

professionals are encouraged to consult their institution's safety office and the full Safety Data

Sheet (SDS) before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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